Cas no 1639876-58-6 (1-(4-Aminobutyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate)

• Product Name: 1-(4-Aminobutyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
• CAS No: 1639876-58-6
• MF: C₁₀H₁₃F₃N₂O₄
• MW: 282.216433286667
• CID: 5085694
• PubChem ID: 155487102
• Update Time: 2025-09-27

1-(4-Aminobutyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminobutyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
• 4- (2,5-Dioxo-2,5-dihydro-1h-pyrrol-1-yl) Butan-1-Aminium TrifluoroAtate
• 1-(4-aminobutyl)pyrrole-2,5-dione; trifluoroacetic acid
• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butan-1-aminium trifluoroacetate
• 1639876-58-6
• BS-47802
• 1-(4-Aminobutyl)-1H-pyrrole-2,5-dione2,2,2-trifluoroacetate
• F76502

• Inchi： 1S/C8H12N2O2.C2HF3O2/c9-5-1-2-6-10-7(11)3-4-8(10)12;3-2(4,5)1(6)7/h3-4H,1-2,5-6,9H2;(H,6,7)
• InChI Key： LBIQDZGEBVUYIN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CC(N1CCCCN)=O

Computed Properties

• Exact Mass: 282.08274139g/mol
• Monoisotopic Mass: 282.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101